Cas no 2008363-85-5 (3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo4,5-cpyridine)

• Product Name: 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo4,5-cpyridine
• CAS No: 2008363-85-5
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5935578
• PubChem ID: 165867949
• Update Time: 2025-07-17

3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo4,5-cpyridine
• 2008363-85-5
• 3',5',6',7'-tetrahydrospiro[cyclooctane-1,4'-imidazo[4,5-c]pyridine]
• EN300-1075166

• Inchi： 1S/C13H21N3/c1-2-4-7-13(8-5-3-1)12-11(6-9-16-13)14-10-15-12/h10,16H,1-9H2,(H,14,15)
• InChI Key： WJRAIKHDZBHKPY-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C31CCCCCCC3)N=CN2

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.7Ų

Additional information on 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo4,5-cpyridine

Introduction to 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine (CAS No. 2008363-85-5)

The compound 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine (CAS No. 2008363-85-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel bioactive molecules. This spirocyclic imidazocoumarin derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The spirocyclic core, characterized by a rigid bicyclic system, contributes to enhanced metabolic stability and binding affinity, making it an attractive scaffold for drug discovery.

Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involving inflammation and neurodegeneration. The imidazocoumarin moiety is known for its broad spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. In particular, the spirocyclic structure imparts conformational rigidity, which is often essential for achieving high receptor binding efficiency. This feature has been leveraged in the design of small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine is its ability to interact with multiple targets simultaneously. This polypharmacophoric nature is increasingly recognized as a valuable strategy in drug development, as it can lead to synergistic effects and reduced side-by-side effects. Preliminary computational studies have demonstrated that this compound can effectively bind to both protein and nucleic acid targets, suggesting its potential utility in treating complex diseases that involve multiple dysregulated pathways.

The synthesis of 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically constructed through a Diels-Alder reaction or a similar cycloaddition process, followed by functional group modifications to introduce the imidazocoumarin moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical research.

Current research is focused on evaluating the pharmacokinetic properties of 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine to determine its bioavailability and metabolic stability. In vitro studies have shown promising results regarding its ability to cross the blood-brain barrier, raising hopes for its application in treating neurological disorders. Additionally, investigations into its mechanism of action have revealed interactions with key signaling pathways involved in cancer progression and inflammation.

The compound's potential as an anticancer agent has been particularly intriguing. Preclinical trials have demonstrated that it can inhibit the growth of various tumor cell lines by disrupting critical signaling cascades such as MAPK and PI3K/Akt. Furthermore, its ability to induce apoptosis without significant toxicity toward normal cells makes it an attractive candidate for further development into a therapeutic agent. Combination therapy approaches involving 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine with other chemotherapeutic drugs are being explored to enhance treatment efficacy.

In addition to its anticancer properties, this compound has shown promise in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Studies have indicated that it can modulate cytokine production and reduce inflammation by inhibiting key enzymes like COX-2 and NF-κB. These findings align with the growing interest in targeting inflammation as a therapeutic strategy for a wide range of chronic diseases.

The development of 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine also underscores the importance of structure-activity relationship (SAR) studies in medicinal chemistry. By systematically modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve optimal activity while minimizing side effects. Such studies provide valuable insights into the molecular basis of drug action and guide the design of next-generation analogs.

Future directions in research on 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine include exploring its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary evidence suggests that it can interact with amyloid-beta plaques and tau aggregates associated with these conditions. Further investigation into its neuroprotective effects could open new avenues for therapeutic intervention.

The compound's versatility makes it a valuable tool for researchers studying diverse biological processes. Its unique structural features offer opportunities for innovation across multiple therapeutic areas. As our understanding of disease mechanisms continues to evolve, compounds like 3',5',6',7'-tetrahydrospirocyclooctane-1,4'-imidazo[4,5-cpyridine will play an increasingly important role in developing novel treatments that address complex diseases more effectively.